Cas no 1806930-38-0 (Ethyl 5-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 5-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1806930-38-0
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4858165
• Update Time: 2025-06-07

Ethyl 5-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H9F5N2O2/c1-2-19-9(18)5-6(10(13,14)15)4(16)3-17-7(5)8(11)12/h3,8H,2,16H2,1H3
• InChI Key： MWMYBGFKZUNPMG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(F)F)C=1C(=O)OCC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate

Introduction to Ethyl 5-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806930-38-0)

Ethyl 5-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806930-38-0) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in the pharmaceutical and agrochemical industries. This compound is characterized by its pyridine core, which is substituted with an amino group, a difluoromethyl group, and a trifluoromethyl group, along with an ethyl ester moiety. The combination of these functional groups imparts distinct properties that make it a valuable candidate for various research and development activities.

The pyridine ring is a fundamental building block in many biologically active molecules, and its presence in Ethyl 5-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate contributes to the compound's overall stability and reactivity. The substitution with an amino group at the 5-position enhances the compound's basicity and potential for forming hydrogen bonds, which can be crucial for interactions with biological targets. The difluoromethyl and trifluoromethyl groups, on the other hand, introduce significant electronic effects and steric hindrance, which can influence the compound's pharmacokinetic properties and metabolic stability.

In the context of pharmaceutical research, Ethyl 5-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate has been explored for its potential as a lead compound in the development of novel drugs. Recent studies have highlighted its activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

The ethyl ester moiety in Ethyl 5-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate provides additional flexibility in terms of chemical modification. This functional group can be readily hydrolyzed to yield the corresponding carboxylic acid, which can then be further derivatized to optimize the compound's pharmacological profile. This versatility makes it an attractive starting point for medicinal chemists aiming to develop more effective therapeutic agents.

Beyond its pharmaceutical applications, Ethyl 5-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate has also shown promise in the agrochemical industry. Its unique chemical structure confers resistance to degradation by common soil microorganisms, making it a potential candidate for use as a crop protection agent. Studies have demonstrated its efficacy against various plant pathogens, including fungi and bacteria, without causing significant environmental harm.

The synthesis of Ethyl 5-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate typically involves multistep procedures that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the condensation of an appropriate pyridine derivative with a suitable electrophile followed by functional group transformations to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales.

In conclusion, Ethyl 5-amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806930-38-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile properties make it an important molecule for ongoing research in pharmaceuticals and agrochemicals. As new studies continue to uncover its full range of applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing health and agricultural challenges.